Cas no 179320-61-7 (Carbamic acid, hexyl-, phenylmethyl ester)
179320-61-7 structure
Product Name:Carbamic acid, hexyl-, phenylmethyl ester
CAS No:179320-61-7
MF:C14H21NO2
MW:235.32204413414
CID:2783069
Update Time:2023-08-07
Carbamic acid, hexyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, hexyl-, phenylmethyl ester
- (Benzyloxycarbonyl)hexylamine
- N-hexyl(phenylmethoxy)carboxamide
- ST51039449
-
- Inchi: 1S/C14H21NO2/c1-2-3-4-8-11-15-14(16)17-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,15,16)
- InChI Key: FNWUXPGAQWFYDA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 200
- XLogP3: 3.8
- Topological Polar Surface Area: 38.3
Carbamic acid, hexyl-, phenylmethyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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